
An In-depth Technical Guide to the
Physicochemical Properties of 1-Vinylimidazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B027976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Vinylimidazole (1-VIM) is a heterocyclic organic compound that has garnered significant

attention in various scientific and industrial fields, including polymer chemistry, materials

science, and pharmaceuticals.[1] Its unique molecular structure, featuring a reactive vinyl group

attached to an imidazole ring, imparts a versatile reactivity that allows for its use as a monomer

in polymerization, a ligand in coordination chemistry, and a functional component in the

synthesis of specialized materials. This technical guide provides a comprehensive overview of

the core physicochemical properties of 1-Vinylimidazole, complete with quantitative data,

detailed experimental protocols, and visualizations to aid in its application in research and

development.

Physicochemical Properties
The fundamental physicochemical properties of 1-Vinylimidazole are summarized in the tables

below, providing a consolidated reference for laboratory and development work.

General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₅H₆N₂ [2][3][4]

Molecular Weight 94.11 g/mol [2][3][4]

Appearance
Colorless to light yellow/brown

liquid
[3][5]

Odor Amine-like, fishy [3]

Density 1.039 g/mL at 25 °C [3][6][7]

Boiling Point 192-194 °C (at 760 mmHg) [3][5][6]

78-79 °C (at 13 mmHg) [5][6][8]

Melting Point -78 °C [8]

Refractive Index (n²⁰/D) 1.533 [5][6][7]

Vapor Pressure 0.38 mmHg at 25 °C [2]

Flash Point 84 °C (183.2 °F) - Closed Cup [6][9][10]

Solubility and Chromatographic Properties
Property Value Reference(s)

Solubility in Water Miscible [3][5][11]

Solubility in Organic Solvents

Soluble in alcohols, slightly

soluble in acetonitrile and

chloroform.

[3][8]

LogP (Octanol/Water Partition

Coefficient)
0.5 [2]

Acid-Base Properties
Property Value Reference(s)

pKa Approximately 6.0 [12]
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Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties of 1-
Vinylimidazole are outlined below. These protocols are based on standard laboratory

practices.

Determination of Boiling Point (Micro Method)
The boiling point of 1-Vinylimidazole can be determined using a micro-boiling point apparatus,

which is suitable for small sample volumes.

Apparatus:

Thiele tube

High-temperature mineral oil

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (e.g., 6x50 mm)

Rubber band or wire for attachment

Bunsen burner or other heat source

Procedure:

Attach the small test tube containing a few drops of 1-Vinylimidazole to the thermometer

using a rubber band. The bottom of the test tube should be level with the thermometer bulb.

Place a capillary tube, with its sealed end up, into the test tube.

Immerse the assembly in a Thiele tube filled with mineral oil, ensuring the oil level is above

the side arm.

Gently heat the side arm of the Thiele tube with a small flame.
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Observe the capillary tube. A slow stream of bubbles will emerge as the air expands.

Continue heating until a rapid and continuous stream of bubbles escapes from the capillary

tube. This indicates that the liquid has reached its boiling point.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

begins to enter the capillary tube. Record this temperature.

Determination of Density
The density of liquid 1-Vinylimidazole can be accurately measured using a pycnometer or by

the gravimetric method using a graduated cylinder.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume or a graduated cylinder

Analytical balance

Water bath for temperature control (optional, for high accuracy)

Procedure (using a graduated cylinder):

Weigh a clean, dry 10 mL graduated cylinder on an analytical balance and record the mass

(m₁).

Carefully add approximately 5-10 mL of 1-Vinylimidazole to the graduated cylinder.

Record the exact volume (V) of the liquid from the meniscus.

Weigh the graduated cylinder with the liquid and record the new mass (m₂).

Calculate the mass of the liquid (m_liquid = m₂ - m₁).

Calculate the density (ρ) using the formula: ρ = m_liquid / V.
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For higher accuracy, perform the measurement at a controlled temperature (e.g., 25 °C)

using a water bath.

Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a

characteristic property. An Abbe refractometer is commonly used for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Ethanol or acetone for cleaning

Lens paper

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry. Clean with ethanol or

acetone and lens paper if necessary.

Calibrate the refractometer using a standard liquid with a known refractive index (e.g.,

distilled water).

Using a clean dropper, place a few drops of 1-Vinylimidazole onto the surface of the lower

prism.

Close the prisms firmly.

Circulate water from the constant temperature bath through the refractometer to maintain a

constant temperature (e.g., 20 °C).

Adjust the light source and the mirror to get optimal illumination.
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Rotate the knob to bring the borderline between the light and dark fields into the center of the

crosshairs in the eyepiece.

If the borderline is colored, adjust the compensator to achieve a sharp, achromatic line.

Read the refractive index value directly from the scale.

Determination of pKa by Acid-Base Titration
The acid dissociation constant (pKa) of the imidazole moiety in 1-Vinylimidazole can be

determined by potentiometric titration.

Apparatus:

pH meter with a glass electrode

Burette

Beaker

Magnetic stirrer and stir bar

Standardized solution of a strong acid (e.g., 0.1 M HCl)

Standardized solution of a strong base (e.g., 0.1 M NaOH)

Procedure:

Accurately weigh a known amount of 1-Vinylimidazole and dissolve it in a known volume of

deionized water in a beaker.

Place the beaker on a magnetic stirrer and add a stir bar.

Immerse the pH electrode in the solution, ensuring the bulb is fully submerged but not in

contact with the stir bar.

Record the initial pH of the solution.
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Titrate the 1-Vinylimidazole solution with the standardized HCl solution, adding the acid in

small, known increments (e.g., 0.1-0.5 mL).

Record the pH after each addition, allowing the reading to stabilize.

Continue the titration well past the equivalence point.

Plot a titration curve of pH versus the volume of HCl added.

The pKa is the pH at the half-equivalence point. This can be determined from the graph as

the pH at half the volume of titrant required to reach the equivalence point (the point of

steepest inflection in the curve).

Visualizations
Polymerization of 1-Vinylimidazole: A Workflow
1-Vinylimidazole is a versatile monomer that can be polymerized through various methods,

most commonly free-radical polymerization, to form poly(1-vinylimidazole) (PVIm). This

polymer has applications in areas such as drug delivery, gene therapy, and as a catalyst.[12]

[13] The following diagram illustrates a typical workflow for the free-radical polymerization of 1-
Vinylimidazole.
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Caption: Workflow for the free-radical polymerization of 1-Vinylimidazole.

Logical Relationship in Drug Delivery Application
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Poly(1-vinylimidazole) and its copolymers are explored for pH-responsive drug delivery

systems. The imidazole groups can be protonated at acidic pH, such as in endosomal

compartments, leading to changes in polymer conformation and potentially triggering drug

release.
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Caption: Logical flow of pH-responsive drug release from a PVIm-based carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chymist.com [chymist.com]

2. academic.oup.com [academic.oup.com]

3. chem.kumamoto-u.ac.jp [chem.kumamoto-u.ac.jp]

4. wjec.co.uk [wjec.co.uk]

5. taylorandfrancis.com [taylorandfrancis.com]

6. researchgate.net [researchgate.net]

7. Facile synthesis of well-controlled poly(1-vinyl imidazole) by the RAFT process - Polymer
Chemistry (RSC Publishing) [pubs.rsc.org]

8. davjalandhar.com [davjalandhar.com]

9. researchgate.net [researchgate.net]

10. Vinylimidazole coordination modes to Pt and Au metal centers - New Journal of
Chemistry (RSC Publishing) DOI:10.1039/D0NJ00845A [pubs.rsc.org]

11. 1-Vinylimidazole | C5H6N2 | CID 66171 - PubChem [pubchem.ncbi.nlm.nih.gov]

12. Synthesis of aminated poly(1-vinylimidazole) for a new pH-sensitive DNA carrier -
PubMed [pubmed.ncbi.nlm.nih.gov]

13. Poly(N-vinylimidazole): A biocompatible and biodegradable functional polymer, metal-
free, and highly recyclable heterogeneous catalyst for the mechanochemical synthesis of
oximes - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 1-Vinylimidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027976#physicochemical-properties-of-1-
vinylimidazole]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b027976?utm_src=pdf-custom-synthesis
http://www.chymist.com/Boiling%20point%20LSM.pdf
https://academic.oup.com/chemlett/article-pdf/53/4/upae044/57335626/upae044.pdf
https://www.chem.kumamoto-u.ac.jp/~ihara/reprints/cm030334y.pdf
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/1-Vinylimidazole/
https://www.researchgate.net/post/How_to_make_polyvinylimidazole
https://pubs.rsc.org/en/content/articlelanding/2020/py/d0py00985g
https://pubs.rsc.org/en/content/articlelanding/2020/py/d0py00985g
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.researchgate.net/publication/343259099_Facile_synthesis_of_well-controlled_poly1-vinyl_imidazole_by_RAFT_process
https://pubs.rsc.org/en/content/articlehtml/2020/nj/d0nj00845a
https://pubs.rsc.org/en/content/articlehtml/2020/nj/d0nj00845a
https://pubchem.ncbi.nlm.nih.gov/compound/1-Vinylimidazole
https://pubmed.ncbi.nlm.nih.gov/18029722/
https://pubmed.ncbi.nlm.nih.gov/18029722/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10734720/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10734720/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10734720/
https://www.benchchem.com/product/b027976#physicochemical-properties-of-1-vinylimidazole
https://www.benchchem.com/product/b027976#physicochemical-properties-of-1-vinylimidazole
https://www.benchchem.com/product/b027976#physicochemical-properties-of-1-vinylimidazole
https://www.benchchem.com/product/b027976#physicochemical-properties-of-1-vinylimidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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